Cas no 24647-80-1 (2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester)

2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester structure
24647-80-1 structure
Product Name:2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester
CAS No:24647-80-1
MF:C6H3Br3O2S
MW:378.863818407059
CID:1418789
PubChem ID:1024054
Update Time:2025-04-20

2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester
    • AI-942/25034100
    • 24647-80-1
    • SCHEMBL21612060
    • methyl 3,4,5-tribromothiophene-2-carboxylate
    • Inchi: 1S/C6H3Br3O2S/c1-11-6(10)4-2(7)3(8)5(9)12-4/h1H3
    • InChI Key: DKJRFAFPCROFRG-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(SC=1C(=O)OC)Br)Br

Computed Properties

  • Exact Mass: 375.74029
  • Monoisotopic Mass: 375.74039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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